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Compound of Interest

Compound Name: prim-O-Glucosylangelicain

Cat. No.: B15592991 Get Quote

An In-depth Technical Guide on prim-O-
Glucosylangelicain
For Researchers, Scientists, and Drug Development Professionals

Abstract
prim-O-Glucosylangelicain is a naturally occurring furanocoumarin glucoside isolated from

the roots of Cimicifuga foetida L.[1][2]. This technical guide provides a comprehensive overview

of its known physical and chemical properties. While detailed experimental protocols for its

isolation and characterization, as well as specific biological activities and associated signaling

pathways, are not extensively documented in publicly accessible literature, this guide

consolidates the available data and outlines general methodologies applicable to the study of

similar natural products.

Physical and Chemical Properties
prim-O-Glucosylangelicain presents as a powder in its solid form.[1][3] Key identifying and

physical characteristics are summarized in the tables below.

Table 1: General and Chemical Properties
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Property Value Source

CAS Number 85889-15-2 [3]

Molecular Formula C₂₁H₂₆O₁₁ [1][3]

Molecular Weight 454.4 g/mol [3]

IUPAC Name

(2S)-4-hydroxy-2-(2-

hydroxypropan-2-yl)-7-

[[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]-2,3-

dihydrofuro[3,2-g]chromen-5-

one

[3]

SMILES

CC(C)

(C1CC2=C(O1)C=C3C(=C2O)

C(=O)C=C(O3)COC4C(C(C(C(

O4)CO)O)O)O)O

[1][3]

InChI Key
YMKQLZWZRFMJBN-

UHFFFAOYSA-N
[1]

Physical Description Powder [1][3]

Purity >98% (commercially available) [3]

Table 2: Physical Properties
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Property Value Source

Melting Point 130-132 °C [1]

Optical Rotation
[α]²²_D_ +13.7 (c, 0.580 in

EtOH)
[1]

Solubility

Information not readily

available. General advice for

similar compounds suggests

warming the tube at 37°C and

using an ultrasonic bath to

enhance solubility.

[3]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[3]

Spectroscopic Data
Detailed spectroscopic data (¹H-NMR, ¹³C-NMR, IR, UV-Vis) for prim-O-Glucosylangelicain
are not available in the searched literature. The following sections outline the general principles

for acquiring and interpreting such data for furanocoumarin glucosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a fundamental technique for the structural elucidation of natural products.

¹H-NMR Spectroscopy: In the ¹H-NMR spectrum of a furanocoumarin glucoside,

characteristic signals would be expected for the aromatic protons of the furanocoumarin

core, the protons of the dihydrofuran ring, the protons of the hydroxypropyl side chain, and

the protons of the glucose moiety. The anomeric proton of the glucose unit typically appears

as a doublet in the region of δ 4.5-5.5 ppm.

¹³C-NMR Spectroscopy: The ¹³C-NMR spectrum would provide information on all carbon

atoms in the molecule. Characteristic chemical shifts would be observed for the carbonyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://hmdb.ca/spectra/nmr_one_d/1279
https://hmdb.ca/spectra/nmr_one_d/1279
https://pmc.ncbi.nlm.nih.gov/articles/PMC9912281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9912281/
https://www.benchchem.com/product/b15592991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


carbon of the lactone, the aromatic and olefinic carbons of the furanocoumarin system, the

carbons of the dihydrofuran ring and the side chain, and the carbons of the glucose unit.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

molecule. For prim-O-Glucosylangelicain, a high-resolution mass spectrum would confirm the

elemental composition of C₂₁H₂₆O₁₁. Tandem MS (MS/MS) experiments could be used to

probe the structure by fragmenting the molecule and analyzing the resulting daughter ions. A

characteristic fragmentation would be the loss of the glucose moiety.

Infrared (IR) Spectroscopy
The IR spectrum of prim-O-Glucosylangelicain would be expected to show characteristic

absorption bands for the various functional groups present in the molecule. These would

include:

A broad absorption band in the region of 3500-3200 cm⁻¹ due to the O-H stretching

vibrations of the hydroxyl groups.

A strong absorption band around 1700-1750 cm⁻¹ corresponding to the C=O stretching

vibration of the lactone.

Absorption bands in the region of 1600-1450 cm⁻¹ due to C=C stretching vibrations of the

aromatic and furan rings.

Absorption bands in the region of 1200-1000 cm⁻¹ corresponding to C-O stretching

vibrations.

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of prim-O-Glucosylangelicain, dissolved in a suitable solvent like

ethanol or methanol, would be expected to show absorption maxima characteristic of the

furanocoumarin chromophore. Furanocoumarins typically exhibit strong absorption in the UV

region between 200 and 400 nm.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the isolation, purification, and

characterization of prim-O-Glucosylangelicain are not available in the public domain. The

following are generalized protocols based on standard phytochemical and analytical

techniques.

General Isolation and Purification Workflow
The isolation of furanocoumarin glucosides from plant material typically involves the following

steps:

Dried and Powdered Plant Material
(e.g., roots of Cimicifuga foetida)

Extraction with a polar solvent
(e.g., Methanol or Ethanol)

Filtration and Concentration
(to obtain crude extract)

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

Polar fraction

Preparative High-Performance
Liquid Chromatography (HPLC)

Further purification

Pure prim-O-Glucosylangelicain
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Click to download full resolution via product page

Caption: General workflow for the isolation of prim-O-Glucosylangelicain.

Spectroscopic Analysis Protocol
A general protocol for the spectroscopic characterization of a purified compound like prim-O-
Glucosylangelicain would involve:

Pure prim-O-Glucosylangelicain

Dissolution in appropriate deuterated
solvent (for NMR) or spectroscopic

grade solvent (for UV-Vis, MS)

IR Spectroscopy
(e.g., KBr pellet or thin film)

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC, HMBC)

Mass Spectrometry
(HRMS, MS/MS) UV-Vis Spectroscopy

Data Analysis and
Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for spectroscopic analysis of prim-O-Glucosylangelicain.

Biological Activity and Signaling Pathways
There is currently no specific information available in the searched scientific literature regarding

the biological activity or the signaling pathways modulated by prim-O-Glucosylangelicain.

Furanocoumarins as a class of compounds are known to exhibit a wide range of biological

activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The biological activities

of furanocoumarins are diverse.[4] Some studies have demonstrated that grapefruit juice,
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which contains furanocoumarins, exhibits chemopreventive and antigenotoxic activities.[4]

Additionally, certain furanocoumarins have shown anti-inflammatory activity.[4]

The genus Cimicifuga has been studied for its medicinal properties, and extracts from

Cimicifuga foetida have been shown to have effects on menopausal symptoms and to induce

cell cycle arrest and apoptosis in cancer cell lines. However, these effects are attributed to the

crude extract and not specifically to prim-O-Glucosylangelicain.

Given the lack of specific data, a hypothetical logical workflow for investigating the biological

activity and signaling pathway of a novel compound like prim-O-Glucosylangelicain is

presented below.

prim-O-Glucosylangelicain

In vitro biological screening
(e.g., cytotoxicity, enzyme inhibition, receptor binding assays)

Hit Identification and
Target Validation

Identified activity

Signaling Pathway Analysis
(e.g., Western blot, qPCR, reporter assays)

In vivo studies in animal models

Pre-clinical and Clinical Development

Click to download full resolution via product page
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Caption: Logical workflow for investigating the biological activity of a novel compound.

Conclusion
prim-O-Glucosylangelicain is a furanocoumarin glucoside with defined chemical and some

physical properties. However, a significant gap exists in the publicly available scientific

literature regarding its detailed spectroscopic characterization, specific biological activities, and

mechanism of action at the molecular level. This guide provides the foundational knowledge

currently available and outlines the standard methodologies that can be employed to further

investigate this natural product. Future research is warranted to fully elucidate the therapeutic

potential of prim-O-Glucosylangelicain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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